Ammonium hydroxide

Specification

• CAS No.: 1336-21-6
• Molecular Formula: NH4OH; H5NO
• Molecular Weight: 35.046 g/mol
• IUPAC Name: azane;hydrate
• Standard InChI: InChI=1S/H3N.H2O/h1H3;1H2
• Standard InChI Key: VHUUQVKOLVNVRT-UHFFFAOYSA-N
• SMILES: N.O
• Canonical SMILES: [NH4+].[OH-]
• Boiling Point: 38 °C (25%)
• Colorform: Colorless liquid
• Melting Point: -58 °C (25%)

Introduction

Chemical Composition and Structure

Ammonium hydroxide is an inorganic compound composed of ammonia (NH₃) dissolved in water. It is commonly represented by the chemical formula NH₄OH, though this representation is somewhat simplistic. In aqueous solution, ammonia reacts with water to establish an equilibrium with ammonium ions (NH₄⁺) and hydroxide ions (OH⁻), as shown in the following balanced equation:
NH₃ + H₂O ⇌ NH₄⁺ + OH⁻
Only a small fraction of ammonia molecules in solution convert to ammonium ions. In a one mole ammonia solution, approximately 0.43% of ammonia molecules transform into ammonium, resulting in a pH of about 11.3. The molecular structure of ammonium hydroxide is difficult to isolate in pure form, which explains why it exists primarily as a solution. In terms of geometric configuration, ammonia has a trigonal pyramidal shape.
The compound is often available in various concentrations, ranging from dilute solutions used in household products (typically below 10%) to concentrated industrial-grade solutions containing up to 30% ammonia. Common industrial concentrations include 20°Bé (equivalent to about 17.8% NH₃) and 26°Bé (equivalent to approximately 29.4% NH₃).

Physical Properties

Ammonium hydroxide possesses distinct physical characteristics that influence its handling, storage, and applications. The table below summarizes its key physical properties:

Property	Value
Chemical Formula	NH₄OH (or NH₃(aq))
Molecular Weight	35.05 g/mol
Appearance	Colorless liquid
Odor	Strong pungent ammonia odor (detectable at 17 ppm)
Melting point	-77°C
Boiling point	36°C
Density	0.91 g/mL at 20°C
Vapor density	1.2 (compared to air)
Vapor pressure	115 mmHg at 20°C for 29% solution
pH	10.09 (1 mM solution); 10.61 (10 mM solution); 11.12 (100 mM solution)
Water Solubility	Miscible with water
pKa	9.3 (at 25°C)
Specific Gravity	Approximately 0.96 (10%, 15°C)
Explosive limit	27%
The physical properties can vary significantly depending on the concentration of ammonia in the solution. Concentrated solutions typically contain 28-30% ammonia by mass for laboratory and industrial use, while household ammonia products are generally more dilute for safety reasons.

Industrial Applications

Ammonium hydroxide finds extensive use across numerous industries due to its versatile properties:

Cleaning and Household Products

The compound is a common component in household and industrial cleaning products, particularly window cleaners, due to its effectiveness at removing grease and stains. Its alkaline properties make it effective for dissolving oil-based contaminants.

Water Treatment

Ammonium hydroxide is employed in water treatment processes to adjust pH levels and neutralize acidic water. Its ability to alter water chemistry makes it valuable for maintaining optimal water quality in various settings.

Textile Industry

In the textile industry, ammonium hydroxide plays a role in dyeing processes and fabric treatment. It helps in fixing dyes and preparing fabrics for various finishing processes.

Food Processing

In regulated quantities, ammonium hydroxide serves as a food additive to manage acidity and function as a leavening agent in certain food products. Its use in food processing is strictly controlled by regulatory agencies.

Fertilizer Production

As a nitrogen-rich compound, ammonium hydroxide contributes to the manufacture of fertilizers, providing essential nutrients for plant growth.

Wood Treatment

During furniture making, it combines with tannic acid and is used to darken or stain wood by forming iron salts, creating specific aesthetic effects.

Other Industrial Uses

Other applications include its use in the production of plastics, dyes, textiles, rubber, and pharmaceuticals. It also serves as a refrigerant in certain industrial systems.

Laboratory and Pharmaceutical Applications

Ammonium hydroxide serves critical functions in laboratory settings and pharmaceutical manufacturing:

Laboratory Reagent

In laboratory environments, ammonium hydroxide functions as a reagent for pH adjustment and participates in various chemical reactions. Its basic properties make it valuable for neutralizing acidic solutions and creating specific reaction conditions.

Analytical Chemistry

The compound is widely used in qualitative inorganic analysis for identifying and separating metal ions. It forms complex ions with certain metals, creating distinctive coordination compounds that are essential in coordination chemistry for various applications in catalysis, materials science, and biological systems.

Pharmaceutical Manufacturing

The pharmaceutical industry relies on ammonium hydroxide for multiple purposes, including:

• Manufacturing pharmaceutical drugs

• Acting as a pH adjuster

• Serving as a buffering agent

• Functioning as a solubilizing agent to enhance drug bioavailability

• Synthesis of active pharmaceutical ingredients (APIs)

• Purification of pharmaceutical compounds
  Its ability to selectively react with certain compounds makes it an important tool in pharmaceutical research and development processes.

Environmental Impact

When released into the environment, ammonium hydroxide can have several significant impacts:

Aquatic Ecosystems

Ammonium hydroxide is harmful to aquatic life even in very low concentrations. If directly spilled into surface water or if water used to suppress ammonia vapor clouds reaches surface water, aquatic organisms can be harmed. Even at a concentration of 0.02 mg/L (48-hour LC50), unionized ammonia is lethal to some sensitive freshwater fish. This equates to approximately half a cup of unionized ammonia in one million gallons of water.
The dynamic equilibrium between toxic ammonia (NH₃) and non-toxic ammonium (NH₄⁺) in water is significantly affected by temperature and pH. At a pH of 6, the ratio of ammonia to ammonium is 1:3000, but this decreases to 1:30 when the pH rises to 8. Warmer water contains more toxic ammonia than cooler water.

Air and Soil Interactions

Following a release, ammonia vapors dissipate by reacting with moisture in the air to form ammonium, eventually returning to earth in rainfall. When reaching soil, ammonium quickly binds to negatively charged soil organic matter and clay particles.

Nitrogen Cycle

In soils and water, ammonium hydroxide undergoes complex biochemical transformations as part of the nitrogen cycle. The compound's fate in the environment is influenced by microbial activity, soil conditions, and water chemistry.

Toxicological Data and Health Effects

Ammonium hydroxide can cause various health effects upon exposure:

Acute Health Effects

Direct contact with ammonium hydroxide can:

• Severely irritate and burn the skin and eyes, potentially leading to permanent eye damage

• Irritate the respiratory system, causing coughing and shortness of breath

• At higher exposures, cause pulmonary edema (fluid buildup in the lungs), a medical emergency characterized by severe breathing difficulties

Gastrointestinal Toxicity

Ingestion of ammonium hydroxide can cause severe gastrointestinal damage. Case reports document significant enterocyte damage following ingestion, with intestinal fatty acid binding protein (IFABP) serving as a biomarker to quantify intestinal injury.

Toxicological Data

Research has documented the following toxicity parameters:

• Oral toxicity: An acute oral LD50 of 350 mg/kg for ammonia in rats

• Gastric lesions: Observed in rats at concentrations as low as 0.03%, with ulcer index increasing in a concentration-dependent manner

• Inhalation toxicity: LC50 values ranging from 7068 ppm to 40,300 ppm in rats

• Aquatic toxicity: 48-hour LC50 of 0.66 mg/L for Daphnia magna

Recent Research Findings

A 2024 study demonstrated that dietary protein modification by ammonium hydroxide enhancement (AHE) attenuated negative impacts of high-fat diets in both male and female mice, though in a sex-dependent manner. Female mice fed AHE diets showed improved longevity regardless of dietary protein sources, while males fed AHE beef protein diet demonstrated marked improvement in longevity and increased lean mass.

Regulatory Status

Ammonium hydroxide is subject to various regulations and standards globally:

Identification and Classification

• CAS Number: 1336-21-6

• DOT Number: UN 2672

• GHS Classification: Skin corrosion (Category 1), Serious eye damage (Category 1), Short-term aquatic hazard (Category 1)

Food and Drug Administration

The FDA regulates ammonium hydroxide under multiple sections:

• 21 CFR 184.1139

• 21 CFR 582.1139

• 21 CFR 310.545

Quality Standards

The American Chemical Society provides specifications for ammonium hydroxide as a reagent grade chemical, detailing requirements for:

• Appearance

• Assay

• Residue after ignition

• Levels of various potential contaminants including carbon dioxide, chloride, nitrate, phosphate, sulfate, heavy metals, and iron

Current Research and Future Trends

Research involving ammonium hydroxide continues to evolve in several directions:

Sustainable Applications

Efforts are being made to develop more sustainable and eco-friendly industrial applications. Current research focuses on utilizing ammonium hydroxide as:

• A renewable source for energy storage

• A component in fuel cell technology

• A precursor for producing sustainable materials

Advanced Chemical Processes

Advancements in nanotechnology and catalysis may lead to improved efficiencies and selectivities in chemical reactions involving ammonium hydroxide. These developments could enhance production processes and reduce environmental impacts.

Regulatory Evolution

The regulatory landscape surrounding ammonium hydroxide continues to evolve to address health, safety, and environmental concerns. Stricter guidelines regarding its storage, transportation, and use are likely to be implemented to ensure the protection of workers, communities, and the environment.

Biomedical Applications

Research into the biological interactions of ammonium compounds, including their potential nutritional and metabolic effects, represents an emerging area of interest with possible implications for dietary interventions and health management.